Cas no 209412-07-7 (2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile)
209412-07-7 structure
Product Name:2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile
CAS No:209412-07-7
MF:C18H11Cl2N3S
MW:372.271040201187
CID:3158553
PubChem ID:5706231
Update Time:2025-04-21
2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazineacetonitrile, alpha-(2,6-dichlorophenyl)-6-(phenylthio)-
- SCHEMBL12139918
- DTXSID901179483
- I+/--(2,6-Dichlorophenyl)-6-(phenylthio)-3-pyridazineacetonitrile
- AKOS004909663
- 209412-07-7
- 2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile
-
- MDL: MFCD06661041
- Inchi: 1S/C18H11Cl2N3S/c19-14-7-4-8-15(20)18(14)13(11-21)16-9-10-17(23-22-16)24-12-5-2-1-3-6-12/h1-10,13H
- InChI Key: WTBPAUZQFSZOPC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C(C#N)C1=CC=C(N=N1)SC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 371.0050739Da
- Monoisotopic Mass: 371.0050739Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 74.9Ų
2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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